2-Mercaptopropionic acid
2-Mercaptopropionic acid
2-Mercaptopropionic acid is a primary metabolite of tiopronin, a drug prescribed for the treatment of cystinuria and, rheumatoid arthritis.
2-Mercaptopropionic acid is a synthetic flavor and skin sensitizer used in cosmetics, food and household care products.
Thiolactic acid appears as an oily liquid with an unpleasant odor. Toxic by ingestion and skin absorption. Used as a depilatory and in hair waving preparations.
2-Mercaptopropanoic acid, also known as thiolactic acid or 2-thiolactate, belongs to the class of organic compounds known as alpha-mercaptocarboxylic acids. These are carboxylic acids that bear a thiol group at the C-2 position. Alpha-mercaptocarboxylic acids have the general formula RC(S)C(=O)O, where R = H, organyl group. 2-Mercaptopropanoic acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 2-mercaptopropanoic acid is primarily located in the cytoplasm. 2-Mercaptopropanoic acid has a meaty, roasted, and sulfurous taste.
2-mercaptopropanoic acid is a mercaptopropanoic acid.
2-Mercaptopropionic acid is a synthetic flavor and skin sensitizer used in cosmetics, food and household care products.
Thiolactic acid appears as an oily liquid with an unpleasant odor. Toxic by ingestion and skin absorption. Used as a depilatory and in hair waving preparations.
2-Mercaptopropanoic acid, also known as thiolactic acid or 2-thiolactate, belongs to the class of organic compounds known as alpha-mercaptocarboxylic acids. These are carboxylic acids that bear a thiol group at the C-2 position. Alpha-mercaptocarboxylic acids have the general formula RC(S)C(=O)O, where R = H, organyl group. 2-Mercaptopropanoic acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 2-mercaptopropanoic acid is primarily located in the cytoplasm. 2-Mercaptopropanoic acid has a meaty, roasted, and sulfurous taste.
2-mercaptopropanoic acid is a mercaptopropanoic acid.
Brand Name:
Vulcanchem
CAS No.:
79-42-5
VCID:
VC21058155
InChI:
InChI=1S/C3H6O2S/c1-2(6)3(4)5/h2,6H,1H3,(H,4,5)
SMILES:
CC(C(=O)O)S
Molecular Formula:
C3H6O2S
Molecular Weight:
106.15 g/mol
2-Mercaptopropionic acid
CAS No.: 79-42-5
Cat. No.: VC21058155
Molecular Formula: C3H6O2S
Molecular Weight: 106.15 g/mol
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Specification
| Description | 2-Mercaptopropionic acid is a primary metabolite of tiopronin, a drug prescribed for the treatment of cystinuria and, rheumatoid arthritis. 2-Mercaptopropionic acid is a synthetic flavor and skin sensitizer used in cosmetics, food and household care products. Thiolactic acid appears as an oily liquid with an unpleasant odor. Toxic by ingestion and skin absorption. Used as a depilatory and in hair waving preparations. 2-Mercaptopropanoic acid, also known as thiolactic acid or 2-thiolactate, belongs to the class of organic compounds known as alpha-mercaptocarboxylic acids. These are carboxylic acids that bear a thiol group at the C-2 position. Alpha-mercaptocarboxylic acids have the general formula RC(S)C(=O)O, where R = H, organyl group. 2-Mercaptopropanoic acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 2-mercaptopropanoic acid is primarily located in the cytoplasm. 2-Mercaptopropanoic acid has a meaty, roasted, and sulfurous taste. 2-mercaptopropanoic acid is a mercaptopropanoic acid. |
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| CAS No. | 79-42-5 |
| Molecular Formula | C3H6O2S |
| Molecular Weight | 106.15 g/mol |
| IUPAC Name | 2-sulfanylpropanoic acid |
| Standard InChI | InChI=1S/C3H6O2S/c1-2(6)3(4)5/h2,6H,1H3,(H,4,5) |
| Standard InChI Key | PMNLUUOXGOOLSP-UHFFFAOYSA-N |
| SMILES | CC(C(=O)O)S |
| Canonical SMILES | CC(C(=O)O)S |
| Melting Point | 12 °C 12°C |
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